Cas no 1509750-93-9 (1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 1509750-93-9
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 5714659
• PubChem ID: 79530661
• Update Time: 2025-11-01

1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(1h-Imidazol-1-yl)ethyl)-1h-1,2,3-triazol-4-amine
• CS-0284412
• 1-[2-(1H-imidazol-1-yl)ethyl]-1H-1,2,3-triazol-4-amine
• AKOS018086388
• 1509750-93-9
• EN300-1113683
• 1H-1,2,3-Triazol-4-amine, 1-[2-(1H-imidazol-1-yl)ethyl]-
• 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C7H10N6/c8-7-5-13(11-10-7)4-3-12-2-1-9-6-12/h1-2,5-6H,3-4,8H2
• InChI Key： ZUAQVGSXHPLYBT-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 178.09669434g/mol
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 494.7±51.0 °C(Predicted)
• pka: 6.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine

Recent Advances in the Study of 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS: 1509750-93-9)

The compound 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS: 1509750-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structure, which combines an imidazole ring with a triazole moiety, offers multiple sites for chemical modification, making it an attractive candidate for the design of targeted therapies. Researchers have explored its potential in various therapeutic areas, including oncology, infectious diseases, and inflammation.

One of the key advancements in the study of 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry described a high-yield, scalable synthesis method that utilizes click chemistry to assemble the triazole core. This method not only improves the accessibility of the compound but also enables the rapid generation of derivatives for structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against certain kinase enzymes, which are often implicated in cancer progression. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine showed selective inhibition of EGFR (epidermal growth factor receptor) tyrosine kinase, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of new anticancer agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate immune responses. A recent study in the European Journal of Medicinal Chemistry found that certain derivatives of 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine could suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This anti-inflammatory activity positions the compound as a potential candidate for treating chronic inflammatory diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine and its derivatives. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to advance these compounds into clinical development. Ongoing research is focused on structural modifications to improve these properties while maintaining or enhancing biological activity.

In conclusion, 1-2-(1H-imidazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS: 1509750-93-9) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable subject of study in chemical biology and medicinal chemistry. Future research should focus on further elucidating its mechanisms of action, optimizing its drug-like properties, and exploring its potential in combination therapies.